2-cyclopropyl-N-[2-(3-methoxyphenyl)ethyl]pyrimidin-4-amine

• IUPAC Name: 2-cyclopropyl-N-[2-(3-methoxyphenyl)ethyl]pyrimidin-4-amine
• InChI: InChI=1S/C16H19N3O/c1-20-14-4-2-3-12(11-14)7-9-17-15-8-10-18-16(19-15)13-5-6-13/h2-4,8,10-11,13H,5-7,9H2,1H3,(H,17,18,19)
• InChI Key: ROKATDZUTFLBDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCNC2=NC(=NC=C2)C3CC3
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol

Description

“2-cyclopropyl-N-[2-(3-methoxyphenyl)ethyl]pyrimidin-4-amine” is a chemical compound that belongs to the class of pyrimidines. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, contains a pyrimidine ring which is a six-membered ring with two nitrogen atoms, an ethyl group attached to a methoxyphenyl group, and a cyclopropyl group.

Chemical Reactions Analysis

The chemical reactions of this compound would largely depend on the conditions and reagents present. Pyrimidines can participate in a variety of chemical reactions, especially due to the presence of nitrogen in the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure, including factors like its degree of substitution and the nature of its substituents.

Scientific Research Applications

2-cyclopropyl-N-[2-(3-methoxyphenyl)ethyl]pyrimidin-4-amine has been studied for its potential applications in various scientific and medical research fields. It has been found to possess anti-inflammatory, anti-obesity, and anti-cancer properties, making it a potential therapeutic agent for the treatment of a variety of diseases. This compound has also been studied for its potential applications in drug delivery systems, as it can be used to target specific cells or tissues in the body. Additionally, it has been investigated for its potential as an imaging agent for medical imaging techniques, such as magnetic resonance imaging (MRI).

Mechanism of Action

Target of Action

Similar compounds have been reported to inhibit cyclin-dependent kinases (cdks), which are crucial in the regulation of cell cycle and transcription .

Mode of Action

It’s worth noting that cyclopropylamine, a structural component of the compound, is known to inactivate cytochrome p450 enzymes through a mechanism involving initial one-electron oxidation at nitrogen followed by scission of the cyclopropane ring leading to covalent modification of the enzyme .

Biochemical Pathways

Given the potential inhibition of cdks, it can be inferred that the compound may affect cell cycle regulation and transcription processes .

Result of Action

If the compound does indeed inhibit cdks, it could potentially disrupt cell cycle progression and transcription, leading to antitumor activities .

Advantages and Limitations for Lab Experiments

2-cyclopropyl-N-[2-(3-methoxyphenyl)ethyl]pyrimidin-4-amine is a relatively inexpensive compound, making it an attractive option for laboratory experiments. Additionally, it is a water-soluble compound, making it easy to work with in aqueous solutions. Furthermore, it is a relatively stable compound, which makes it suitable for long-term storage. However, this compound is not a highly potent compound, and its effects are relatively weak compared to other compounds. Additionally, its mechanism of action is not fully understood, making it difficult to predict its effects in various contexts.

Future Directions

Given the potential of 2-cyclopropyl-N-[2-(3-methoxyphenyl)ethyl]pyrimidin-4-amine, there are several potential future directions for research. These include further investigation of its mechanism of action, as well as its potential applications in drug delivery systems and medical imaging. Additionally, further research could be conducted to explore its potential as a therapeutic agent for the treatment of various diseases. Additionally, further studies could be conducted to explore its potential as an antioxidant, anti-diabetic, and anti-microbial agent. Finally, further research could be conducted to explore its potential as an agonist of the serotonin receptor 5-HT2A, which is involved in the regulation of various physiological processes, such as appetite, sleep, and mood.

Synthesis Methods

2-cyclopropyl-N-[2-(3-methoxyphenyl)ethyl]pyrimidin-4-amine is synthesized through a reaction between 2-cyclopropyl-N-(2-hydroxyethyl)pyrimidine-4-amine and 3-methoxyphenylmagnesium bromide. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as dimethylformamide (DMF). The reaction is typically carried out at room temperature and yields a product with a purity of up to 98%.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed when working with chemical compounds.